Cas no 2680552-69-4 (methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate)

• Product Name: methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate
• CAS No: 2680552-69-4
• MF: C₁₅H₁₉BrN₂O₆
• MW: 403.225163698196
• CID: 5620061
• PubChem ID: 165923716
• Update Time: 2025-06-09

methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-bromo-2-nitrophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• EN300-28303312
• 2680552-69-4
• methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate

• Inchi： 1S/C15H19BrN2O6/c1-15(2,3)24-14(20)17-11(13(19)23-4)7-9-5-6-10(16)8-12(9)18(21)22/h5-6,8,11H,7H2,1-4H3,(H,17,20)
• InChI Key： FOTKSRBSQNTODO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])CC(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 402.04265g/mol
• Monoisotopic Mass: 402.04265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 110Ų

Additional information on methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate

Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 2680552-69-4): A Comprehensive Overview

Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate, identified by its CAS number 2680552-69-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents.

The molecular structure of Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate features a complex arrangement of functional groups, including a nitro group, a bromo substituent, and an amide moiety protected by a tert-butoxycarbonyl (Boc) group. These features contribute to its unique chemical properties and reactivity, which are highly relevant in the design of targeted drug therapies.

In recent years, there has been a growing interest in developing small-molecule inhibitors that modulate the activity of specific biological targets. The 4-bromo-2-nitrophenyl moiety in this compound is particularly noteworthy, as it has been shown to interact with various enzymes and receptors involved in critical cellular processes. This interaction potential makes it an attractive candidate for further exploration in medicinal chemistry.

The presence of the (tert-butoxy)carbonylamino group provides stability to the compound during synthetic procedures and also serves as a protecting group for the amine functionality. This protective feature is essential in multi-step synthetic routes, where selective modification of different functional groups is required. The Boc group can be easily removed under mild acidic conditions, allowing for subsequent functionalization of the amine moiety.

Recent studies have highlighted the importance of incorporating halogenated aromatic rings into drug candidates due to their ability to enhance binding affinity and metabolic stability. The 4-bromo-2-nitrophenyl substituent in Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate aligns with this trend, as brominated nitroaromatics have been extensively studied for their pharmacological properties.

The compound's potential applications extend to the development of novel antibiotics and antiviral agents. The nitro group, in particular, has been implicated in mechanisms that disrupt microbial cell wall synthesis and viral replication. By leveraging these properties, researchers aim to identify new therapeutic strategies against resistant pathogens.

Synthetic methodologies involving Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate have been optimized for high yield and purity, ensuring that researchers can reliably incorporate this building block into larger molecular frameworks. Advanced techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to achieve the desired structural complexity.

The versatility of this compound is further demonstrated by its utility in fragment-based drug discovery programs. By serving as a core structure, it allows chemists to systematically explore modifications that enhance pharmacokinetic profiles and target specificity. This approach has proven effective in identifying lead compounds with improved therapeutic efficacy.

In conclusion, Methyl 3-(4-bromo-2-nitrophenyl)-2-{(tert-butoxy)carbonylamino}propanoate (CAS No. 2680552-69-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological relevance position it as a key intermediate in the synthesis of next-generation therapeutics. As research continues to uncover new applications for this compound, its importance in drug development is expected to grow further.